Cas no 1202067-90-0 (Hexahydropyrrolo3,4-cpyrrole-1,3-dione)

Hexahydropyrrolo3,4-cpyrrole-1,3-dione structure
1202067-90-0 structure
Product Name:Hexahydropyrrolo3,4-cpyrrole-1,3-dione
CAS No:1202067-90-0
MF:C6H8N2O2
MW:140.139921188354
CID:1101603
PubChem ID:21476587
Update Time:2025-08-05

Hexahydropyrrolo3,4-cpyrrole-1,3-dione Chemical and Physical Properties

Names and Identifiers

    • tetrahydro-Pyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione
    • SB46873
    • BS-30248
    • Hexahydropyrrolo[3,4-c]pyrrole-1,3-dione
    • 2,3,3a,6a-tetrahydro-1H-pyrrolo[3,4-c]pyrrole-4,6-dione
    • SY333156
    • octahydropyrrolo[3,4-c]pyrrole-1,3-dione
    • Perhydropyrrolo[3,4-c]pyrrole-1,3-dione
    • rac-(3aR,6aS)-tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione
    • Tetrahydropyrrolo[3,4-c]pyrrole-1,3-dione
    • perhydropyrrolo(3,4-c)pyrrole-1,3-dione
    • EN300-102770
    • 1202067-90-0
    • F97546
    • TXVCGCJYCUKMIM-UHFFFAOYSA-N
    • AKOS024048247
    • 2097520-03-9
    • SCHEMBL1748458
    • MFCD19690774
    • tetrahydropyrrolo[3,4-c]pyrrole-1,3(2h,3ah)-dione
    • SY204987
    • (3aR,6aS)-Tetrahydropyrrolo[3,4-c]pyrrole-1,3(2H,3aH)-dione
    • Hexahydropyrrolo3,4-cpyrrole-1,3-dione
    • Inchi: 1S/C6H8N2O2/c9-5-3-1-7-2-4(3)6(10)8-5/h3-4,7H,1-2H2,(H,8,9,10)
    • InChI Key: TXVCGCJYCUKMIM-UHFFFAOYSA-N
    • SMILES: O=C1C2CNCC2C(N1)=O

Computed Properties

  • Exact Mass: 140.058577502g/mol
  • Monoisotopic Mass: 140.058577502g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 0
  • Complexity: 182
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: -1.6
  • Topological Polar Surface Area: 58.2Ų

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Boiling Point: 364.5±35.0 °C at 760 mmHg
  • Flash Point: 187.7±26.1 °C
  • Vapor Pressure: 0.0±0.8 mmHg at 25°C

Hexahydropyrrolo3,4-cpyrrole-1,3-dione Security Information

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Enamine
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